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Compound of Interest

Compound Name: UNC0379

Cat. No.: B611570 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of UNC0379, a selective, substrate-competitive inhibitor of the lysine

methyltransferase SETD8. Given that specific disposal instructions are not readily available in

public literature, this guide is based on established best practices for the disposal of similar

heterocyclic chemical compounds used in research.

It is imperative to consult the official Safety Data Sheet (SDS) provided by the manufacturer for

UNC0379 and to adhere to all local, state, and federal regulations. Your institution's

Environmental Health and Safety (EHS) department is the primary resource for specific

disposal protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, always wear appropriate Personal Protective

Equipment (PPE).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b611570?utm_src=pdf-interest
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective
Equipment (PPE)

Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.
To protect eyes from splashes.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

To prevent inhalation of any

dust or aerosols.

Chemical and Physical Properties of UNC0379
A summary of UNC0379's properties is crucial for its safe handling and disposal.

Property Value

Chemical Name
6,7-dimethoxy-2-(pyrrolidin-1-yl)-N-(5-

(pyrrolidin-1-yl)pentyl)quinazolin-4-amine[1]

CAS Number 1620401-82-2[1][2][3]

Molecular Formula C₂₃H₃₅N₅O₂[1][2]

Molecular Weight 413.56 g/mol [1]

Appearance Crystalline solid[1]

Solubility

Soluble in DMSO (≥49.7 mg/mL); insoluble in

Ethanol and Water[1]. Soluble in DMF (20

mg/mL) and Ethanol (10 mg/mL)[2].

Storage

Desiccate at -20°C[1]. Stock solutions can be

stored at -80°C for up to 1 year or -20°C for up

to 6 months[3].
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Step-by-Step Disposal Protocol
The recommended method for the disposal of UNC0379 is through a licensed chemical waste

disposal company.

Step 1: Waste Segregation and Collection
Proper segregation is the first step in safe chemical waste disposal.

Solid Waste:

Collect unadulterated UNC0379 powder, contaminated weighing boats, gloves, and paper

towels in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix UNC0379 waste with other chemical waste streams unless compatibility has

been confirmed.

Liquid Waste (Solutions):

Collect all solutions containing UNC0379 (e.g., in DMSO) in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not dispose of UNC0379 solutions down the drain.[4] This can lead to environmental

contamination and is a regulatory violation.

Contaminated Labware (Sharps and Glassware):

Disposable sharps (needles, scalpels) should be placed in a designated sharps container.

Contaminated glassware should be decontaminated. The first rinse with a suitable solvent

(e.g., acetone or ethanol) must be collected and disposed of as hazardous liquid waste.[4]

[5]

Step 2: Labeling and Storage
Accurate labeling is critical for the safety of all laboratory personnel and waste handlers.

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "UNC0379".
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Include any other identifiers required by your institution's EHS department.

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Step 3: Arranging for Disposal
Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

They will have established procedures and contracts with licensed hazardous waste disposal

companies.[4]

Provide the disposal company with an accurate description of the waste, including the

chemical name and quantity.

Step 4: Decontamination of Empty Containers
Empty containers that held UNC0379 must be properly decontaminated before being

discarded.

Triple Rinse: Triple rinse the container with a suitable solvent such as acetone or ethanol.[4]

Collect Rinsate: The rinsate from all three rinses must be collected as hazardous waste and

added to your hazardous liquid waste container.[4]

Final Disposal: After proper decontamination, the container may be disposed of as non-

hazardous waste, in accordance with your institution's guidelines.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

UNC0379 and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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